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Compound of Interest

Compound Name:
2-Fluoro-4-amino-5-bromo-

benzaldehyde

Cat. No.: B8211203

Get Quote

Substituted benzaldehydes are fundamental building blocks in organic synthesis, prized for the

versatility of the aldehyde functional group. The introduction of halogen atoms, particularly

fluorine and bromine, onto the aromatic ring, dramatically influences the molecule's

physicochemical and pharmacological properties. Fluorine, with its high electronegativity and

small size, can enhance metabolic stability, binding affinity, and bioavailability of drug

candidates.[1] Bromine, on the other hand, serves as a versatile synthetic handle for further

functionalization through cross-coupling reactions and can also contribute to binding

interactions.

5-Bromo-2-fluorobenzaldehyde, as a trifunctional aromatic compound, is a prime example of a

strategic intermediate in medicinal chemistry. Its aldehyde group allows for a myriad of

transformations, while the bromo and fluoro substituents provide opportunities for diversification

and modulation of electronic properties. This guide will provide an in-depth exploration of the

synthesis, properties, and applications of this important chemical entity.
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A comprehensive understanding of a molecule's physical and spectroscopic properties is

paramount for its effective use in research and development.

Physicochemical Properties
The key physicochemical properties of 5-Bromo-2-fluorobenzaldehyde are summarized in the

table below.

Property Value Reference

CAS Number 93777-26-5 [2]

Molecular Formula C₇H₄BrFO [2]

Molecular Weight 203.01 g/mol [2]

Appearance

White or colorless to light

yellow powder to lump to clear

liquid

[2]

Melting Point 23 °C [2]

Boiling Point 230 °C [2]

Density 1.71 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.57 (lit.) [3]

Spectroscopic Characterization
Spectroscopic data is crucial for confirming the identity and purity of a synthesized compound.

¹H NMR Spectroscopy: The proton NMR spectrum of 5-Bromo-2-fluorobenzaldehyde is

expected to show distinct signals for the aromatic protons and the aldehydic proton, with

coupling patterns influenced by the fluorine and bromine substituents.

¹³C NMR Spectroscopy: The carbon NMR spectrum will reveal the number of unique carbon

environments in the molecule. The carbon attached to the fluorine atom will exhibit a

characteristic large coupling constant (¹Jcf).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/45164
https://www.chemimpex.com/products/45164
https://www.chemimpex.com/products/45164
https://www.chemimpex.com/products/45164
https://www.chemimpex.com/products/45164
https://www.chemimpex.com/products/45164
https://www.sigmaaldrich.com/JP/ja/product/aldrich/528870
https://www.sigmaaldrich.com/JP/ja/product/aldrich/528870
https://pdf.benchchem.com/1446/Spectroscopic_Standoff_A_Comparative_Analysis_of_Fluorinated_and_Non_fluorinated_Cyclobutane_Aldehydes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8211203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹⁹F NMR Spectroscopy: The fluorine NMR spectrum provides a direct and sensitive method

for detecting the presence of fluorine and can give insights into the electronic environment of

the fluorine atom.[5]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the C=O stretch of the aldehyde (typically around 1700 cm⁻¹), C-H stretches of the aromatic

ring and aldehyde, and C-F and C-Br stretches.[4]

Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for

a molecule containing one bromine atom (M+ and M+2 peaks of nearly equal intensity),

which is a definitive feature for its identification.[6]

Synthesis of 5-Bromo-2-fluorobenzaldehyde: A
Mechanistic Perspective
The synthesis of 5-Bromo-2-fluorobenzaldehyde can be achieved through various synthetic

routes. A common and effective method involves the bromination of o-fluorobenzaldehyde.

Representative Synthetic Protocol: Electrophilic
Aromatic Substitution
This protocol describes the bromination of o-fluorobenzaldehyde using a brominating agent in

the presence of a Lewis acid catalyst.[7]

Reaction Scheme:

o-Fluorobenzaldehyde

5-Bromo-2-fluorobenzaldehydeBrominating Agent (e.g., Br2, NBS)

Lewis Acid (e.g., AlCl3, ZnBr2)
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Caption: General scheme for the synthesis of 5-Bromo-2-fluorobenzaldehyde.

Step-by-Step Methodology:

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a magnetic

stirrer, thermometer, and a dropping funnel is charged with a suitable solvent (e.g.,

dichloromethane, concentrated sulfuric acid) and the Lewis acid catalyst.

Addition of Starting Material: o-Fluorobenzaldehyde is added to the reaction mixture.

Bromination: The brominating agent (e.g., N-bromosuccinimide or a solution of bromine) is

added dropwise to the reaction mixture at a controlled temperature to manage the

exothermic reaction.

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction mixture is carefully quenched with ice water. The

product is then extracted into an organic solvent (e.g., cyclohexane). The organic layer is

washed with water and brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by vacuum distillation or column chromatography to yield pure 5-Bromo-2-

fluorobenzaldehyde.[7]

Mechanistic Insights
The synthesis proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid

activates the brominating agent, generating a more potent electrophile. The fluorine atom at the

ortho position is a deactivating but ortho-, para-directing group. The aldehyde group is a meta-

directing and deactivating group. The regioselectivity of the bromination is therefore a result of

the combined directing effects of these two substituents.

Applications in Drug Discovery and Organic
Synthesis
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5-Bromo-2-fluorobenzaldehyde is a valuable intermediate in the synthesis of a wide range of

biologically active molecules and complex organic structures.

Precursor for Bioactive Heterocycles
The aldehyde functionality serves as a key reaction point for the construction of various

heterocyclic scaffolds, which are prevalent in many pharmaceutical agents. Condensation

reactions with amines, hydrazines, and other nucleophiles can lead to the formation of imines,

hydrazones, and other intermediates that can be further cyclized to generate diverse

heterocyclic systems.

5-Bromo-2-fluorobenzaldehyde

Nucleophilic Addition/Condensation

Imines

Hydrazones

Other Intermediates

Cyclization

Bioactive Heterocycles
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Click to download full resolution via product page

Caption: Synthetic utility of 5-Bromo-2-fluorobenzaldehyde in heterocyclic synthesis.

Role in the Synthesis of Pharmaceutical Compounds
This versatile building block is utilized in the development of various therapeutic agents,

including those with anti-cancer and anti-inflammatory properties.[2] The presence of the

bromine atom allows for its use in palladium-catalyzed cross-coupling reactions (e.g., Suzuki,

Heck, Sonogashira), enabling the introduction of a wide range of substituents and the

construction of complex molecular architectures.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 5-

Bromo-2-fluorobenzaldehyde.

Hazard Identification: This compound is classified as causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[9] Work should be conducted in a well-

ventilated fume hood.

Handling and Storage: Store in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[9][10] It is also noted to be air-sensitive.[9]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[10]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing.[10]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention if symptoms occur.
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Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek medical attention.

Conclusion
5-Bromo-2-fluorobenzaldehyde stands out as a strategically important and versatile building

block in modern organic synthesis and medicinal chemistry. Its unique combination of a

reactive aldehyde group and strategically placed halogen substituents provides a powerful

platform for the synthesis of complex and potentially therapeutic molecules. A thorough

understanding of its synthesis, properties, and safe handling is essential for any researcher or

scientist looking to leverage its potential in their work. While the originally intended subject of

this guide, 2-Fluoro-4-amino-5-bromo-benzaldehyde, remains an area for future

investigation, the principles and methodologies detailed for its isomer provide a solid

foundation for such endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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